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Compound of Interest

Compound Name: Armepavine

Cat. No.: B10780532 Get Quote

For Immediate Reference: Armepavine is classified under the Globally Harmonized System

(GHS) as Acute Toxicity, Oral, Category 4, with the hazard statement "Harmful if swallowed."[1]

As a compound intended for research use only, it necessitates meticulous disposal procedures

to ensure personnel safety and environmental protection.[2]

This document provides essential safety and logistical information for the proper disposal of

Armepavine, tailored for researchers, scientists, and drug development professionals. The

following step-by-step guidance is designed to directly address operational questions and

establish a clear protocol for waste management.

Chemical and Safety Data Summary
A comprehensive understanding of Armepavine's properties is fundamental to its safe

handling and disposal. The following table summarizes key quantitative data.
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Property Value Source

Chemical Formula C₁₉H₂₃NO₃
MedKoo Biosciences,

PubChem[2]

Molecular Weight 313.40 g/mol
MedKoo Biosciences,

PubChem[2]

GHS Classification Acute Toxicity 4 (Oral) PubChem[1]

Hazard Statement H302: Harmful if swallowed PubChem[1]

Signal Word Warning PubChem[1]

Step-by-Step Disposal Protocol
Due to its classification as "Harmful if swallowed," Armepavine waste, including pure

compound, contaminated labware, and solutions, should be managed as hazardous chemical

waste. While not specifically listed as a P- or U-series hazardous waste under the Resource

Conservation and Recovery Act (RCRA), it is best practice to handle it as a non-RCRA

hazardous pharmaceutical waste, which typically requires incineration.[3][4][5]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Armepavine waste.

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired Armepavine powder, contaminated personal

protective equipment (e.g., gloves, weigh boats), and other solid materials in a dedicated,

clearly labeled hazardous waste container. The container should be made of a compatible

material, such as high-density polyethylene (HDPE).

Liquid Waste: Collect all solutions containing Armepavine in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

permitted by your institution's hazardous waste management plan.
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Sharps Waste: Any sharps (e.g., needles, Pasteur pipettes) contaminated with Armepavine
must be disposed of in a designated sharps container for hazardous chemical waste.

3. Container Labeling:

All waste containers must be labeled with the words "Hazardous Waste," the full chemical

name "Armepavine," and the associated hazard ("Harmful if swallowed"). Follow your

institution's specific labeling requirements.

4. Storage:

Store waste containers in a designated, secure satellite accumulation area within the

laboratory. Ensure containers are kept closed except when adding waste.

5. Disposal of Empty Containers:

Empty containers that held Armepavine should be triple-rinsed with a suitable solvent (e.g.,

ethanol or methanol).

The first rinsate must be collected and disposed of as hazardous liquid waste. Subsequent

rinsates should also be collected as hazardous waste.

After thorough rinsing and air-drying, deface the original label and dispose of the container

according to your institution's guidelines for non-hazardous lab glass or plastic.

6. Spill Management:

In the event of a spill, isolate the area.

Wear appropriate PPE, including respiratory protection if dealing with a large amount of

powder.

For small spills, gently cover with an absorbent material, such as vermiculite or a chemical

spill pillow.

Carefully sweep or scoop the absorbed material into a hazardous waste container.
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Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

7. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

contractor.

Ensure all required waste manifests are completed accurately.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Armepavine waste.
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Armepavine Disposal Workflow
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Caption: Armepavine Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Armepavine
https://www.medkoo.com/products/31306
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://dtsc.ca.gov/rcra-listed-hazardous-waste/
https://mlienvironmental.com/blog/rcra-hazardous-waste-definitions/
https://www.benchchem.com/product/b10780532#armepavine-proper-disposal-procedures
https://www.benchchem.com/product/b10780532#armepavine-proper-disposal-procedures
https://www.benchchem.com/product/b10780532#armepavine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10780532?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

